4-(4-Bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid

• Molecular Formula: C13H8BrCl2NO3
• Molecular Weight: 377.0 g/mol
• IUPAC Name: 4-(4-bromo-2,5-dichlorophenoxy)-6-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8BrCl2NO3/c1-6-2-11(7(5-17-6)13(18)19)20-12-4-9(15)8(14)3-10(12)16/h2-5H,1H3,(H,18,19)
• InChI Key: KKNPXSIRUVUWCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=N1)C(=O)O)OC2=CC(=C(C=C2Cl)Br)Cl

Description

4-(4-Bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid is a useful research compound. Its molecular formula is C13H8BrCl2NO3 and its molecular weight is 377.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 185 mg (0.473 mmol) 4-(4-bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid methyl ester in 3 mL dioxane was added 3 mL water and 30 mg (0.710 mmol) lithium hydroxide monohydrate. The reaction mixture was stirred for 4 hours at room temperature, poured on 30 mL 1M aqueous hydrochloric acid and 30 mL dichloromethane and the layers were separated. The aqueous layer was extracted with 30 mL dichloromethane and the combined organic layers were washed with 30 mL brine, dried over magnesium sulfate, filtered and concentrated under vacuum to afford 178 mg (100%) of the title compound as a colorless solid. MS (ESI): m/z=377.912 [M+H]+.